Cas no 1021034-85-4 ((4-methylpentan-2-yl)[(oxolan-2-yl)methyl]amine)

• Product Name: (4-methylpentan-2-yl)[(oxolan-2-yl)methyl]amine
• CAS No: 1021034-85-4
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 4568103
• PubChem ID: 43196280
• Update Time: 2025-05-26

(4-methylpentan-2-yl)[(oxolan-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• (1,3-Dimethyl-butyl)-(tetrahydro-furan-2-ylmethyl)-amine
• 2-Furanmethanamine, N-(1,3-dimethylbutyl)tetrahydro-
• (4-methylpentan-2-yl)[(oxolan-2-yl)methyl]amine

• Inchi： 1S/C11H23NO/c1-9(2)7-10(3)12-8-11-5-4-6-13-11/h9-12H,4-8H2,1-3H3
• InChI Key： PPLXOJRVPBQEEU-UHFFFAOYSA-N
• SMILES： O1CCCC1CNC(C)CC(C)C

Computed Properties

• Exact Mass: 185.177964g/mol
• Monoisotopic Mass: 185.177964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 185.31g/mol
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on (4-methylpentan-2-yl)[(oxolan-2-yl)methyl]amine

The Compound CAS No. 1021034-85-4: (4-Methylpentan-2-yl)[(Oxolan-2-yl)methyl]amine

The compound with CAS No. 1021034-85-4, commonly referred to as (4-methylpentan-2-yl)[(oxolan-2-yl)methyl]amine, is a fascinating molecule that has garnered attention in various scientific and industrial applications. This compound is characterized by its unique structure, which combines an oxolane (tetrahydrofuran) ring with an amine functional group. The presence of the oxolane ring introduces interesting chemical properties, making this compound a valuable tool in organic synthesis and material science.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its role in the synthesis of polymeric materials with enhanced mechanical and thermal properties. The (oxolan-2-yl)methyl group within the molecule has been shown to facilitate cross-linking reactions, leading to the creation of robust materials suitable for high-performance applications. This makes it a promising candidate for use in aerospace and automotive industries, where durability and heat resistance are critical.

In addition to its material science applications, this compound has also been investigated for its potential in pharmaceutical research. The (4-methylpentan-2-yl) group contributes to the molecule's lipophilicity, which is a desirable property in drug design for improving bioavailability. Recent studies have demonstrated that this compound can serve as a versatile building block for synthesizing bioactive molecules, including those with anti-inflammatory and antioxidant properties.

The synthesis of (4-methylpentan-2-yl)[(oxolan-2-yl)methyl]amine typically involves multi-step organic reactions, often utilizing catalytic methods to enhance efficiency. One notable approach involves the use of transition metal catalysts to facilitate coupling reactions between the oxolane derivative and the amine precursor. This method not only improves yield but also ensures high purity, making it suitable for large-scale production.

Beyond its chemical synthesis and applications, this compound has also been studied for its environmental impact. Researchers have examined its biodegradability and toxicity profiles, with findings suggesting that it poses minimal risk to aquatic ecosystems under controlled conditions. This information is crucial for industries looking to adopt sustainable practices while maintaining product performance.

In conclusion, CAS No. 1021034-85-4 represents a versatile and innovative compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future scientific and industrial developments.